Cas no 946319-12-6 (N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide)
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
- 1(4H)-Pyridineacetamide, N-(3,5-dimethylphenyl)-5-methoxy-2-(4-morpholinylmethyl)-4-oxo-
- F2086-0223
- N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide
- 946319-12-6
- AKOS005011801
- N-(3,5-dimethylphenyl)-2-(5-methoxy-2-(morpholinomethyl)-4-oxopyridin-1(4H)-yl)acetamide
-
- Inchi: 1S/C21H27N3O4/c1-15-8-16(2)10-17(9-15)22-21(26)14-24-13-20(27-3)19(25)11-18(24)12-23-4-6-28-7-5-23/h8-11,13H,4-7,12,14H2,1-3H3,(H,22,26)
- InChI Key: YBFDFCXBVSYKBP-UHFFFAOYSA-N
- SMILES: C1(CN2CCOCC2)N(CC(NC2=CC(C)=CC(C)=C2)=O)C=C(OC)C(=O)C=1
Computed Properties
- Exact Mass: 385.20015635g/mol
- Monoisotopic Mass: 385.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 582.3±50.0 °C(Predicted)
- pka: 13.59±0.70(Predicted)
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2086-0223-2μmol |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-5μmol |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-10μmol |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-20μmol |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-1mg |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-2mg |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-3mg |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-4mg |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-5mg |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2086-0223-10mg |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-[(morpholin-4-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}acetamide |
946319-12-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide
Comprehensive Overview of N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide (CAS No. 946319-12-6)
The compound N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide (CAS No. 946319-12-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its complex structure, features a morpholine moiety and a dihydropyridine core, which are pivotal in modulating its biological activity. Researchers and industry professionals often seek detailed information on its synthesis, properties, and potential applications, making it a subject of interest in modern drug discovery.
One of the key structural highlights of N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide is the presence of a morpholin-4-yl group, which enhances its solubility and bioavailability. The 5-methoxy and 4-oxo functionalities further contribute to its reactivity and interaction with biological targets. Such features make this compound a promising candidate for the development of novel therapeutic agents, particularly in areas like enzyme inhibition and signal transduction modulation.
In recent years, the demand for CAS No. 946319-12-6 has surged due to its potential applications in cancer research and neurodegenerative disease studies. The compound’s ability to interact with specific protein kinases and receptors has positioned it as a valuable tool for drug development. Moreover, its dihydropyridine scaffold is reminiscent of several FDA-approved drugs, which underscores its pharmacological relevance. Researchers frequently inquire about its mechanism of action and structure-activity relationships, reflecting the growing interest in its therapeutic potential.
The synthesis of N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide involves multi-step organic reactions, including amidation, alkylation, and cyclization processes. Optimizing these synthetic routes is a common topic in academic and industrial discussions, as it directly impacts the compound’s yield and purity. Additionally, advancements in green chemistry have prompted explorations into more sustainable synthesis methods, aligning with global trends toward environmentally friendly practices.
From a commercial perspective, CAS No. 946319-12-6 is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its market dynamics are influenced by factors such as R&D investment and patent landscapes, which dictate its accessibility and pricing. Companies engaged in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of pharmaceutical and biotechnology sectors.
In conclusion, N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide represents a fascinating area of study with broad implications for medicinal chemistry and drug discovery. Its unique structural attributes and biological activities make it a subject of ongoing research, while its commercial availability ensures its utility across diverse scientific applications. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.
946319-12-6 (N-(3,5-dimethylphenyl)-2-{5-methoxy-2-(morpholin-4-yl)methyl-4-oxo-1,4-dihydropyridin-1-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)